RepSox (Hydrochloride)

• Molecular Formula: C₁₇H₁₃N₅ · HCl
• Molecular Weight: 323.8 g/mol
• synonyms: Alk 5 Inhibitor II; E 616452; SJN 2511

Description

RepSox is a cell permeable, selective inhibitor of the TGF-β type 1 receptor (TGFβRI) ALK5 (IC₅₀ = 4, 18, and 23 nM for ALK5 autophosphorylation, TGF-β cellular assay, and ALK5 binding in HepG2 cells, respectively;  Gellibert et al.). This inhibitor demonstrated less potent activity (IC₅₀ > 16 μM) against 9 related kinases, including p38 MAPK and GSK3 (Gellibert et al.). This product is supplied as the hydrochloride salt of the molecule.REPROGRAMMING· Enhances reprogramming of mouse embryonic fibroblasts (MEFs) that have been transduced with OCT4, KLF4, and c-MYC (Ichida et al.;  Subramanyam et al.)· Direct lineage reprogramming of fibroblasts to mature neurons, in combination with CHIR99021, Valproic Acid, Forskolin, SP600125, Gö6983 and Y-27632 (Hu et al.).DIFFERENTIATION· Alone or in combination with forskolin, dexamethasone, and nicotinamide, induces differentiation of human pancreatic progenitor cells into insulin-producing cells (Kunisada et al.;  Rezania et al.).

Scientific Research Applications

Enhancing Viability in Interspecies Cloned Embryos

RepSox has been shown to improve the developmental potential of rhesus monkey-pig interspecies somatic cell nuclear transfer (iSCNT) embryos. It does so by regulating the expression of pluripotency-related genes, suggesting its potential in embryonic development research (Zhu et al., 2017).

Antifibrotic Effects in Scleroderma and Skin Fibrosis

RepSox has demonstrated potent inhibitory effects on TGF-β-induced expression of CTGF and collagen in normal dermal fibroblasts and scleroderma fibroblasts. It also attenuates skin fibrosis in vivo, indicating its potential as a therapeutic agent in fibrotic diseases (Ide et al., 2017).

Promoting Differentiation in Sheep Fibroblasts

Research has shown that RepSox can promote the plasticity of sheep fibroblasts and facilitate their differentiation into adipocytes. It does this by activating the BMP pathway and inhibiting the TGF-β signaling pathway (Guo et al., 2021).

Application in Acute Myeloid Leukemia and Cancer Immunology

RepSox has been studied as a cell-engineering tool in the context of acute myeloid leukemia (AML) and cancer immunology. It may promote the in vitro engineering of patient-specific AML LSC-targeted therapies (Jajosky, 2014).

Suppressing Osteosarcoma Progression

In the study of osteosarcoma, RepSox has been found to inhibit the proliferation of OS cells and suppress cell migration and invasion. It targets the JNK and Smad3 signaling pathways, indicating its potential as an anti-osteosarcoma drug (He et al., 2021).

Preventing Ovariectomy-Induced Osteoporosis

RepSox has shown effects in inhibiting osteoclast differentiation and bone resorption in vitro and in vivo, thereby preventing osteoporosis in an ovariectomy-induced model. It suggests a role in bone health and osteoporosis research (Mei et al., 2018).

Improving Cloning Efficiency in Porcine Models

The compound has been used to improve the pluripotency of donor nuclei in porcine somatic cell nuclear transfer, enhancing cloning efficiency. This application is significant in the field of reproductive biotechnology (Qin et al., 2019).

Inducing Brown Adipogenesis and Browning of White Adipocytes

RepSox has been identified as a compound that can induce adipogenesis from mouse embryonic fibroblasts and promote the differentiation of brown fat precursor cells. This is particularly relevant for obesity and metabolic disease research (Tu et al., 2019).

Enhancing Smooth Muscle Cell Differentiation

RepSox promotes differentiation of MYH11-positive cells into a more contractile phenotype of smooth muscle cells (SMCs), which can be useful in constructing artificial blood vessels and inhibiting intimal hyperplasia (Zhang et al., 2019).

Co-treatment in Porcine Somatic Cell Nuclear Transfer

A study showed that co-treatment with RepSox and LBH589 improves the in vitro developmental competence of porcine somatic cell nuclear transfer embryos. This highlights its role in enhancing embryonic development in biotechnology (Luo et al., 2018).